Cas no 103303-00-0 (3-O-beta-D-Glucopyranoside-3,3',4',5,7-Pentahydroxyflavan)

3-O-beta-D-Glucopyranoside-3,3',4',5,7-Pentahydroxyflavan Properties

Names and Identifiers

• 3-O-beta-D-Glucopyranoside-3,3',4',5,7-Pentahydroxyflavan
• 103303-00-0
• DTXSID401115254
• (2R,3R)-2-(3,4-Dihydroxyphenyl)-3,4-dihydro-5,7-dihydroxy-2H-1-benzopyran-3-yl beta-D-glucopyranoside
• SCHEMBL1974650
• CHEBI:191722
• 2-[[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3,4-dihydro-2H-chromen-3-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• Epicatechin 3-glucoside
• SCHEMBL23484412
• Epicatechin 3-O-beta-D-allopyranoside
• Epicatechin 3-O-beta-D-glucopyranoside
• (+)-Catechin 3-O-beta-D-galactopyranoside
• +Expand

• InChIKey： YOVYWMDLYSJYPO-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H24O11/c22-7-16-17(27)18(28)19(29)21(32-16)31-15-6-10-12(25)4-9(23)5-14(10)30-20(15)8-1-2-11(24)13(26)3-8/h1-5,15-29H,6-7H2
• SMILES： C1C(C(OC2=CC(=CC(=C21)O)O)C3=CC(=C(C=C3)O)O)OC4C(C(C(C(O4)CO)O)O)O

Computed Properties

• Exact Mass: 452.13186158g/mol
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 11
• Rotatable Bond Count: 4
• Monoisotopic Mass: 452.13186158g/mol
• Heavy Atom Count: 32
• Complexity: 623
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 7
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.2
• Topological Polar Surface Area: 190Ų

Related Categories

• Natural Products and Extracts Plant Extracts Plant based Eysenhardtia subcoriacea